Cas no 895782-94-2 (N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide
• CAS No: 895782-94-2
• MF: C₂₁H₂₀ClN₃O₂S
• MW: 413.920402526855
• CID: 5513323
• Update Time: 2025-10-24

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-N'-(2,5-dimethylphenyl)oxamide
• N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide

• Inchi： 1S/C21H20ClN3O2S/c1-13-3-4-14(2)18(11-13)25-20(27)19(26)23-10-9-17-12-28-21(24-17)15-5-7-16(22)8-6-15/h3-8,11-12H,9-10H2,1-2H3,(H,23,26)(H,25,27)
• InChI Key： NDPCREXJKWFBHS-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(Cl)C=C2)=N1)(=O)C(NC1=CC(C)=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide: A Comprehensive Overview

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide, also known by its CAS registry number 895782-94-2, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a thiazole ring system and ethanediamide functional groups. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide involves a multi-step process that typically begins with the preparation of the thiazole ring. This is achieved through the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions. Subsequent steps involve the introduction of the ethanediamide group and the substitution of chlorine atoms at specific positions on the aromatic rings. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. For instance, researchers have explored its role in drug discovery programs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for molecular docking studies and virtual screening campaigns.

In addition to its pharmaceutical applications, N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide has shown promise in materials science. Its ability to form self-assembled monolayers on various substrates has been investigated for use in nanotechnology applications. The compound's electronic properties make it suitable for use in organic electronics and optoelectronic devices.

From an environmental standpoint, the compound's stability and biodegradability have been studied to assess its potential impact on ecosystems. Research indicates that under certain conditions, the compound can undergo hydrolysis or microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and risks.

In conclusion, N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 895782-94-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.